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Compound of Interest

Compound Name: 10-deacetyl-13-oxobaccatin III

Cat. No.: B194029 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of 10-deacetyl-13-oxobaccatin III, a key intermediate in the synthesis of paclitaxel

and its analogues.

Core Safety and Hazard Profile
Before handling or disposing of 10-deacetyl-13-oxobaccatin III, it is crucial to be aware of its

hazard profile. The following table summarizes key safety information derived from available

Safety Data Sheets (SDS).
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Hazard Classification Description Precautionary Measures

Acute Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.[1][2]

Avoid ingestion, inhalation, and

skin contact. Use appropriate

personal protective equipment

(PPE).

Skin Irritation Causes skin irritation.[1][3][4]
Wear protective gloves and

clothing.[3][4]

Eye Irritation
Causes serious eye irritation.

[1][3][4]

Wear safety goggles or a face

shield.[4][5]

Mutagenicity
May cause genetic defects.[1]

[2]

Handle with extreme care,

using engineering controls and

PPE to minimize exposure.

Carcinogenicity May cause cancer.[1]

Handle in a designated area,

following all institutional

protocols for carcinogenic

compounds.

Environmental Hazards
Harmful to aquatic life with

long-lasting effects.[1]

Prevent release into the

environment.[6]

Experimental Protocols: Disposal Procedures
While specific experimental protocols for the chemical neutralization of 10-deacetyl-13-
oxobaccatin III are not readily available, the standard and safest procedure is to manage it as

hazardous chemical waste. The following step-by-step methodology ensures compliance with

general laboratory waste disposal guidelines.[7][8][9]

Step 1: Waste Segregation and Collection

Identify as Hazardous Waste: Due to its toxicity and other hazards, 10-deacetyl-13-
oxobaccatin III must be disposed of as hazardous waste.

Use a Designated Container: Collect waste 10-deacetyl-13-oxobaccatin III, including any

contaminated materials (e.g., gloves, absorbent paper, vials), in a dedicated, properly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/22261m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10-deacetylbaccatin-III
https://cdn.caymanchem.com/cdn/msds/22261m.pdf
https://www.fishersci.com/store/msds?partNumber=AC294770250&productDescription=10-DEACETYLBACCATIN+III+25MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15545066&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC294770250&productDescription=10-DEACETYLBACCATIN+III+25MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15545066&countryCode=GB&language=en
https://cdn.caymanchem.com/cdn/msds/22261m.pdf
https://www.fishersci.com/store/msds?partNumber=AC294770250&productDescription=10-DEACETYLBACCATIN+III+25MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15545066&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15545066&countryCode=GB&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=11498
https://cdn.caymanchem.com/cdn/msds/22261m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10-deacetylbaccatin-III
https://cdn.caymanchem.com/cdn/msds/22261m.pdf
https://cdn.caymanchem.com/cdn/msds/22261m.pdf
https://www.chemicalbook.com/msds/10-deacetyl-13-oxobaccatin-iii.pdf
https://www.benchchem.com/product/b194029?utm_src=pdf-body
https://www.benchchem.com/product/b194029?utm_src=pdf-body
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b194029?utm_src=pdf-body
https://www.benchchem.com/product/b194029?utm_src=pdf-body
https://www.benchchem.com/product/b194029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


labeled hazardous waste container.[10]

Container Compatibility: The container must be made of a material that is compatible with

the chemical and its solvent. It should be in good condition with a secure, leak-proof lid.[10]

[11]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"10-deacetyl-13-oxobaccatin III," and any other components of the waste stream (e.g.,

solvents). Include the date when the first waste was added.

Step 2: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory.[7][8][9]

Proximity to Generation: The SAA should be at or near the point of waste generation.[8]

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to prevent spills.

Storage Limits: Adhere to institutional and regulatory limits for the amount of hazardous

waste stored in an SAA (typically a maximum of 55 gallons of hazardous waste or one quart

of acutely toxic waste).[7][8]

Step 3: Arranging for Disposal

Contact Environmental Health and Safety (EHS): When the waste container is full or has

been in storage for the maximum allowed time (often up to one year, but institutional policies

may vary), contact your institution's Environmental Health and Safety (EHS) department to

arrange for pickup.[7][8][9]

Waste Pickup Request: Follow your institution's specific procedures for requesting a

hazardous waste pickup. This may involve submitting an online form or a paper request.

Professional Disposal: The EHS department will then transport the waste to a licensed

hazardous waste disposal facility for proper treatment and disposal in accordance with all

federal, state, and local regulations.[10]
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Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 10-deacetyl-13-oxobaccatin III.
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Caption: Disposal workflow for 10-deacetyl-13-oxobaccatin III.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 10-deacetyl-13-oxobaccatin III, thereby protecting themselves, their colleagues,

and the environment. Always consult your institution's specific safety and waste disposal

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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